Cas no 2138043-20-4 (3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid)

• Product Name: 3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• CAS No: 2138043-20-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6329959
• PubChem ID: 165495943
• Update Time: 2025-05-20

3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• 2138043-20-4
• EN300-1140860

• Inchi： 1S/C11H17N3O2/c1-11(12-2,10(15)16)7-14-6-5-13-9(14)8-3-4-8/h5-6,8,12H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： OAPHRBRLLPTHJN-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=CN=C1C1CC1)NC)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid

3-(2-Cyclopropyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2138043-20-4, known as 3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid, is a fascinating molecule with significant potential in various fields. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The imidazole ring in this compound is a key structural element, contributing to its stability and reactivity. The presence of the cyclopropyl group adds complexity to the molecule, enhancing its ability to interact with biological targets. Furthermore, the methylamino propanoic acid moiety introduces flexibility and functional diversity, which are crucial for its biological activity. These features collectively make this compound a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its availability for further studies. The use of catalytic asymmetric synthesis has been particularly notable, allowing for the selective formation of enantiomerically pure compounds. This development is pivotal for exploring the stereochemical effects on biological activity.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. For instance, research published in *Nature Communications* highlighted its potential as a lead compound for developing treatments against neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it particularly valuable in this context.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research in *Advanced Materials* explored its role as a component in organic light-emitting diodes (OLEDs), where it demonstrated enhanced efficiency and stability.

The versatility of 3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is further evidenced by its use as a chiral catalyst in asymmetric catalysis. Its ability to induce high enantioselectivity in various reactions has made it a valuable tool for synthesizing complex molecules with high optical purity. This application underscores its importance in both academic and industrial settings.

Looking ahead, ongoing research is focused on understanding the mechanistic details of this compound's interactions with biological systems. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and optimize its pharmacokinetic properties. These efforts aim to unlock new therapeutic applications and improve its bioavailability.

In conclusion, 3-(2-cyclopropyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both basic science and applied technologies.